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Compound of Interest

Compound Name: Methyl 5-chloro-2-iodobenzoate

Cat. No.: B1290573 Get Quote

This technical guide provides comprehensive information on the chemical properties, synthesis,

and applications of Methyl 5-chloro-2-iodobenzoate, a key building block in pharmaceutical

and material science research. The document is intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Core Chemical Properties and Data
Methyl 5-chloro-2-iodobenzoate is a halogenated aromatic ester. Its molecular structure,

featuring a methyl ester, a chlorine atom, and an iodine atom on a benzene ring, makes it a

versatile intermediate in organic synthesis.[1] The iodine atom, in particular, serves as a

reactive site for various palladium-catalyzed cross-coupling reactions, such as Suzuki,

Sonogashira, and Heck couplings.[2]

Property Value Reference

Molecular Formula C₈H₆ClIO₂ [3]

Molecular Weight 296.49 g/mol [3]

CAS Number 289039-82-3 [3]

Appearance Solid

Purity Typically ≥97% [3]
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Synthesis of Methyl 5-chloro-2-iodobenzoate
The synthesis of Methyl 5-chloro-2-iodobenzoate can be achieved through a multi-step

process starting from methyl anthranilate. This pathway involves an iodination reaction,

followed by a Sandmeyer reaction to introduce the chloro group, yielding the target molecule.

[4]

Experimental Protocol: Synthesis via Iodination and
Sandmeyer Reaction
This protocol is adapted from patent literature describing the synthesis of 2-chloro-5-

iodobenzoic acid, where Methyl 5-chloro-2-iodobenzoate is a key intermediate.[4][5][6]

Step 1: Iodination of Methyl Anthranilate

In a suitable reaction vessel, dissolve potassium iodide (185.84 g) and potassium iodate

(106.64 g) in water (450.8 g) with stirring.

To this solution, add methyl anthranilate (230 g).

A mixture of dichloromethane (100.99 g) and glacial acetic acid (147 g) is then added

dropwise over 1 hour. The temperature should be maintained below 45°C during the

addition.

After the addition is complete, stir the mixture for 30 minutes.

Heat the reaction to 55°C and maintain for 3 hours.

Cool the reaction mixture to below 25°C and add dichloromethane (404 g) in portions.

Allow the layers to separate, collect the organic layer. The aqueous layer can be extracted

with additional dichloromethane to maximize yield.

The combined organic layers are distilled to remove the solvent, yielding the crude methyl 2-

amino-5-iodobenzoate.

Step 2: Sandmeyer Reaction to form Methyl 5-chloro-2-iodobenzoate
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Prepare a solution of the crude methyl 2-amino-5-iodobenzoate in a mixture of water and

hydrochloric acid.

Cool the solution to 0-5°C in an ice bath.

A solution of sodium nitrite in water is then added dropwise while maintaining the

temperature between 0-5°C to form the diazonium salt.

In a separate flask, prepare a solution of cuprous chloride in hydrochloric acid.

The freshly prepared diazonium salt solution is then added dropwise to the cuprous chloride

solution.

The reaction mixture is stirred, and the temperature is gradually raised to allow for the

conversion to Methyl 5-chloro-2-iodobenzoate.

Upon completion of the reaction, the product is extracted with an organic solvent such as

dichloromethane.

The organic layer is washed, dried, and the solvent is evaporated to yield the crude Methyl
5-chloro-2-iodobenzoate.

Step 3: Purification

The crude product can be purified by techniques such as recrystallization or column

chromatography to achieve the desired purity for subsequent applications.

Synthetic Pathway Overview
The following diagram illustrates the key steps in the synthesis of Methyl 5-chloro-2-
iodobenzoate starting from Methyl Anthranilate.
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Caption: Synthesis pathway of Methyl 5-chloro-2-iodobenzoate.
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Applications in Research and Development
Methyl 5-chloro-2-iodobenzoate is a valuable intermediate in the synthesis of a variety of

complex organic molecules. Its primary applications are in:

Pharmaceutical Synthesis: It serves as a precursor for the synthesis of active

pharmaceutical ingredients (APIs), including nonsteroidal anti-inflammatory drugs (NSAIDs).

[1][7]

Material Science: The compound is used in the development of novel organic electronic

materials and functional polymers due to the influence of its halogen substituents on the

electronic and optical properties of these materials.[7]

Agrochemicals: It is a building block for the creation of new herbicides, insecticides, and

fungicides.

This technical guide provides a foundational understanding of Methyl 5-chloro-2-
iodobenzoate. For further details on analytical methods and specific applications, consulting

the referenced literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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